1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine

• IUPAC Name: [4-[(2-methylphenyl)methyl]piperazin-1-yl]-(oxolan-2-yl)methanone
• InChI: InChI=1S/C17H24N2O2/c1-14-5-2-3-6-15(14)13-18-8-10-19(11-9-18)17(20)16-7-4-12-21-16/h2-3,5-6,16H,4,7-13H2,1H3
• InChI Key: GQBVROIEMFKOOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3CCCO3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine, also known as MBTFP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use as a therapeutic agent due to its unique pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine is not fully understood, but it is believed to act as a partial agonist of the serotonin 5-HT1A receptor. It has also been shown to modulate the activity of the dopamine D2 receptor and the alpha-2 adrenergic receptor.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in mood regulation. It has also been shown to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine is its high selectivity for the 5-HT1A receptor, which makes it a promising candidate for the treatment of anxiety and depression. However, its low potency and short half-life limit its use in clinical settings.

Future Directions

There are several future directions for the research on 1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine. One area of interest is the development of more potent and selective derivatives of this compound that can be used in clinical settings. Another direction is the investigation of its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, the use of this compound as a tool for studying the role of serotonin and dopamine in the brain could lead to a better understanding of these neurotransmitters and their role in mental health.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promise as a therapeutic agent for the treatment of various neurological disorders. Its unique pharmacological properties make it a promising candidate for further research, and there are several future directions for its investigation. However, more research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine involves the reaction of 1-(2-methylbenzyl)piperazine with tetrahydro-2-furanone in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(2-methylbenzyl)-4-(tetrahydro-2-furanylcarbonyl)piperazine has been studied for its potential use in the treatment of various neurological disorders such as anxiety, depression, and schizophrenia. It has also been investigated for its anti-inflammatory and analgesic properties.